Cas no 1642536-99-9 (6-Bromo-3-iodo-4-methoxy-1H-indole)
6-Bromo-3-iodo-4-methoxy-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-3-iodo-4-methoxy-1H-indole
-
- Inchi: 1S/C9H7BrINO/c1-13-8-3-5(10)2-7-9(8)6(11)4-12-7/h2-4,12H,1H3
- InChI Key: RCCDTTUTIMFVDC-UHFFFAOYSA-N
- SMILES: IC1=CNC2C=C(C=C(C=21)OC)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- XLogP3: 3.4
- Topological Polar Surface Area: 25
6-Bromo-3-iodo-4-methoxy-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199011304-1g |
6-Bromo-3-iodo-4-methoxy-1H-indole |
1642536-99-9 | 95% | 1g |
$860.72 | 2022-04-02 |
6-Bromo-3-iodo-4-methoxy-1H-indole Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 6-Bromo-3-iodo-4-methoxy-1H-indole
Introduction to 6-Bromo-3-iodo-4-methoxy-1H-indole (CAS No. 1642536-99-9)
6-Bromo-3-iodo-4-methoxy-1H-indole (CAS No. 1642536-99-9) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its unique structural features, comprising both bromo and iodo substituents on an indole backbone, make it a valuable scaffold for the development of novel bioactive molecules. The presence of a methoxy group further enhances its reactivity, enabling diverse chemical transformations that are crucial for drug discovery and synthetic organic chemistry.
The compound belongs to the class of aryl halides, which are widely employed in medicinal chemistry due to their ability to participate in various coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. The bromo and iodo atoms serve as excellent handles for these transformations, allowing chemists to introduce a wide array of functional groups with precision.
In recent years, 6-Bromo-3-iodo-4-methoxy-1H-indole has been extensively explored in the synthesis of biologically active compounds. Its indole core is a privileged scaffold in medicinal chemistry, with numerous indole derivatives exhibiting pharmacological properties ranging from antimicrobial to anticancer effects. The combination of bromo and iodo substituents on the indole ring provides a unique opportunity to develop molecules with enhanced binding affinity to biological targets. This has led to its use in the synthesis of kinase inhibitors, receptor modulators, and other therapeutic agents.
One of the most compelling aspects of 6-Bromo-3-iodo-4-methoxy-1H-indole is its role in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in various diseases, including cancer and inflammatory disorders. Small molecules that can modulate PPIs have the potential to offer novel therapeutic strategies. The halogenated indole structure provides a suitable platform for designing molecules that can disrupt or stabilize PPIs through direct binding or allosteric modulation.
Recent studies have highlighted the utility of 6-Bromo-3-iodo-4-methoxy-1H-indole in the synthesis of indole-based kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are frequently dysregulated in cancer cells. Inhibiting specific kinases has been a major focus of oncology research, leading to the development of several successful drugs over the past decade. The ability to functionalize the bromo and iodo positions allows for the creation of highly specific kinase inhibitors with improved pharmacokinetic profiles. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancers.
The methoxy group in 6-Bromo-3-iodo-4-methoxy-1H-indole also contributes to its versatility by enabling further derivatization through etherification or nucleophilic aromatic substitution reactions. This allows for the introduction of additional functional groups that can fine-tune the biological activity of the resulting compounds. Such modifications are essential for optimizing drug-like properties such as solubility, metabolic stability, and cell permeability.
Another area where 6-Bromo-3-iodo-4-methoxy-1H-indole has found application is in the synthesis of fluorescent probes for biological imaging. Indole derivatives are known for their ability to emit light upon excitation, making them useful as probes for tracking biological processes in real-time. The halogenated indole structure can be further functionalized to enhance fluorescence properties or to introduce targeting moieties that allow for specific detection of biomolecules or cellular compartments.
The synthetic methodologies involving 6-Bromo-3-iodo-4-methoxy-1H-indole have also been refined over time, leading to more efficient and scalable routes for producing complex derivatives. Transition-metal-catalyzed cross-coupling reactions remain a cornerstone of modern synthetic organic chemistry, and compounds like this serve as key intermediates in many such transformations. The development of novel catalysts and ligands has further expanded the scope of these reactions, enabling access to previously inaccessible molecular architectures.
In conclusion,6-Bromo-3-iodo-4-methoxy-1H-indole (CAS No. 1642536-99) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable building block for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological targets and synthetic strategies,6-Bromo-3 iod o -4 meth oxy -1 H -ind ole will undoubtedly remain at the forefront of medicinal chemistry innovation.
1642536-99-9 (6-Bromo-3-iodo-4-methoxy-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)